Cas no 28016-00-4 (Naphthalenesulfonicacid, dinonyl-, zinc salt (2:1))

Naphthalenesulfonicacid, dinonyl-, zinc salt (2:1) structure
28016-00-4 structure
Product Name:Naphthalenesulfonicacid, dinonyl-, zinc salt (2:1)
CAS No:28016-00-4
MF:C56H86O6S2Zn
MW:984.817451953888
CID:259354
PubChem ID:18401379
Update Time:2025-04-19

Naphthalenesulfonicacid, dinonyl-, zinc salt (2:1) Chemical and Physical Properties

Names and Identifiers

    • Naphthalenesulfonicacid, dinonyl-, zinc salt (2:1)
    • AKOS AU36-M14
    • zinc,2,3-di(nonyl)naphthalene-1-sulfonate
    • Naphthalenesulfonic acid, dinonyl-, zinc salt
    • zinc bis(2,3-dinonylnaphthalene-1-sulfonate)
    • Zinc bis(dinonylnaphthalenesulphonate)
    • dinonyl-naphthalenesulfonic acid zinc salt
    • 28016-00-4
    • SCHEMBL3131373
    • DTXSID90890811
    • zinc;2, 3-di(nonyl)naphthalene-1-sulfonate
    • Zinc bis(dinonylnaphthalenesulfonate)
    • NS00083872
    • Naphthalenesulfonic acid, dinonyl-, zinc salt (2:1)
    • Inchi: 1S/2C28H44O3S.Zn/c2*1-3-5-7-9-11-13-15-19-24-23-25-20-17-18-22-27(25)28(32(29,30)31)26(24)21-16-14-12-10-8-6-4-2;/h2*17-18,20,22-23H,3-16,19,21H2,1-2H3,(H,29,30,31);/q;;+2/p-2
    • InChI Key: COGHWIKGZJHSAG-UHFFFAOYSA-L
    • SMILES: [Zn+2].S(C1=C2C=CC=CC2=CC(CCCCCCCCC)=C1CCCCCCCCC)(=O)(=O)[O-].S(C1=C2C=CC=CC2=CC(CCCCCCCCC)=C1CCCCCCCCC)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 982.51608
  • Monoisotopic Mass: 982.515725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 65
  • Rotatable Bond Count: 32
  • Complexity: 554
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 131Ų

Experimental Properties

  • PSA: 114.4
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